1H-Benzimidazole, 2-[2-(ethylthio)phenyl]-

• CAS No.: 62871-45-8
• Molecular Formula: C15H14N2S
• Molecular Weight: 254.4 g/mol
• IUPAC Name: 2-(2-ethylsulfanylphenyl)-1H-benzimidazole
• InChI: InChI=1S/C15H14N2S/c1-2-18-14-10-6-3-7-11(14)15-16-12-8-4-5-9-13(12)17-15/h3-10H,2H2,1H3,(H,16,17)
• InChI Key: WOENNUDBXCCUND-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C2=NC3=CC=CC=C3N2

Description

1H-Benzimidazole, 2-[2-(ethylthio)phenyl]- is a heterocyclic aromatic organic compound. It is part of the benzimidazole family, which is known for its diverse biological and chemical properties.

Preparation Methods

The synthesis of 1H-Benzimidazole, 2-[2-(ethylthio)phenyl]- typically involves the condensation of o-phenylenediamine with an appropriate aldehyde or equivalent compound. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1H-Benzimidazole, 2-[2-(ethylthio)phenyl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, potentially converting the ethylthio group to an ethyl group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethylthio group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

1H-Benzimidazole, 2-[2-(ethylthio)phenyl]- has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Medicine: Benzimidazole derivatives, including this compound, are explored for their potential therapeutic effects, such as anticancer, antiviral, and antiparasitic activities.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 1H-Benzimidazole, 2-[2-(ethylthio)phenyl]- involves its interaction with specific molecular targets and pathways. The benzimidazole core can bind to enzymes and proteins, inhibiting their activity. This interaction can disrupt essential biological processes in microorganisms, leading to their death or inhibition . The ethylthio group may enhance the compound’s binding affinity and specificity towards its targets .

Comparison with Similar Compounds

1H-Benzimidazole, 2-[2-(ethylthio)phenyl]- can be compared with other benzimidazole derivatives such as:

2-Phenylbenzimidazole: Lacks the ethylthio group, which may result in different biological activities and chemical properties.

2-Methylbenzimidazole: Contains a methyl group instead of an ethylthio group, leading to variations in reactivity and applications.

2-(Methylthio)benzimidazole: Similar structure but with a methylthio group, which may affect its chemical behavior and biological effects.

The presence of the ethylthio group in 1H-Benzimidazole, 2-[2-(ethylthio)phenyl]- makes it unique, potentially offering enhanced biological activity and specificity compared to its analogs .